![molecular formula C19H21N3O5S B5215226 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide](/img/structure/B5215226.png)
4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide
Description
4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide, also known as NMSBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of a specific enzyme called soluble epoxide hydrolase (sEH), which has been implicated in various physiological and pathological processes. In
Scientific Research Applications
Medicinal Chemistry and Drug Design
Piperidine derivatives, including 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(3-nitrophenyl)benzamide , serve as essential building blocks for drug development. Researchers explore their synthesis and functionalization to create novel pharmaceutical agents. The piperidine ring imparts favorable pharmacokinetic properties, making it a valuable scaffold for drug design .
Anti-Oxidant Activity
Studies have investigated the anti-oxidant potential of piperidine-based compounds. Notably, compounds like (E)-2-cyano-2-(5-methyl-3,4-dihydrocyclopenta[b]indol-1(2H)-ylidene) acetamide and (E)-2-(5-chloro-3,4-dihydrocyclopenta[b]indol-1(2H)-ylidene)-2-cyanoacetamide exhibit significant anti-oxidant activity .
Spiropiperidines
Spiropiperidines, a class of piperidine derivatives, find applications in medicinal chemistry. Researchers explore their use as bioisosteres, ligands, and enzyme inhibitors. The unique spirocyclic structure contributes to their biological activity .
Condensed Piperidines
Condensed piperidines, formed through intramolecular reactions, offer diverse chemical space. These compounds participate in complex syntheses and may serve as precursors for natural product analogs or drug candidates .
Piperidinones
Piperidinones, characterized by a ketone group within the piperidine ring, have attracted interest due to their biological relevance. Researchers study their synthesis and evaluate their potential as therapeutic agents .
Multicomponent Reactions
Efficient multicomponent reactions (MCRs) involving piperidine derivatives allow rapid access to diverse chemical libraries. Researchers explore MCRs to synthesize biologically active compounds containing the piperidine moiety .
properties
IUPAC Name |
4-(2-methylpiperidin-1-yl)sulfonyl-N-(3-nitrophenyl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21N3O5S/c1-14-5-2-3-12-21(14)28(26,27)18-10-8-15(9-11-18)19(23)20-16-6-4-7-17(13-16)22(24)25/h4,6-11,13-14H,2-3,5,12H2,1H3,(H,20,23) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NKPZLUSHDXQMBB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21N3O5S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-[(2-methylpiperidin-1-yl)sulfonyl]-N-(3-nitrophenyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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